Cas no 154261-78-6 (1H-Pyrrole-1-aceticacid,3-amino-2,5-dihydro-2-oxo-,methylester(9CI))

• Product Name: 1H-Pyrrole-1-aceticacid,3-amino-2,5-dihydro-2-oxo-,methylester(9CI)
• CAS No: 154261-78-6
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 106509
• Update Time: 2023-04-02

1H-Pyrrole-1-aceticacid,3-amino-2,5-dihydro-2-oxo-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-aceticacid, 3-amino-2,5-dihydro-2-oxo-, methyl ester
• 1H-Pyrrole-1-aceticacid,3-amino-2,5-dihydro-2-oxo-,methylester(9CI)
• 1H-Pyrrole-1-acetic acid, 3-amino-2,5-dihydro-2-oxo-, methyl ester

• Inchi： 1S/C7H10N2O3/c1-12-6(10)4-9-3-2-5(8)7(9)11/h2H,3-4,8H2,1H3
• InChI Key： PDIXBDLTXAMBBY-UHFFFAOYSA-N
• SMILES： N1(CC(OC)=O)CC=C(N)C1=O

Computed Properties

• Exact Mass: 170.069
• Monoisotopic Mass: 170.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2